Cas no 20849-50-7 (Quinolinium,2-methyl-1-(2-propen-1-yl)-, iodide (1:1))

• Product Name: Quinolinium,2-methyl-1-(2-propen-1-yl)-, iodide (1:1)
• CAS No: 20849-50-7
• MF: C₁₃H₁₄IN
• MW: 311.161435604095
• CID: 287924
• PubChem ID: 15759401
• Update Time: 2025-04-19

Quinolinium,2-methyl-1-(2-propen-1-yl)-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Quinolinium,2-methyl-1-(2-propen-1-yl)-, iodide (1:1)
• 2-methyl-1-prop-2-enylquinolin-1-ium,iodide
• 1-Allyl-2-methyl-chinolinium, Jodid
• 1-allyl-2-methyl-quinolinium, iodide
• 2-methyl-1-(2-propenyl)quinolinium iodide
• NSC155444
• NSC-155444
• DTXSID20578054
• 20849-50-7
• 2-METHYL-1-(PROP-2-EN-1-YL)QUINOLIN-1-IUM IODIDE

• Inchi： 1S/C13H14N.HI/c1-3-10-14-11(2)8-9-12-6-4-5-7-13(12)14;/h3-9H,1,10H2,2H3;1H/q+1;/p-1
• InChI Key： BFSCCDBOAMGPHJ-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(CC=C)C(C)=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 311.01700
• Monoisotopic Mass: 311.01710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų

Experimental Properties

• PSA: 3.88000
• LogP: -0.37430